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Compound of Interest

Compound Name:
4-(4-aminophenyl)cyclohexan-1-

one

CAS No.: 124500-61-4

Cat. No.: B6256291

Get Quote

Technical Guide & Application Note
Executive Summary & Chemical Identity
4-(4-aminophenyl)cyclohexan-1-one is a bifunctional intermediate characterized by two

orthogonal reactive centers: a nucleophilic primary amine (aniline type) and an electrophilic

ketone (cyclohexanone). This "dual-warhead" structure makes it an invaluable scaffold for

constructing complex heterocyclic libraries, particularly in the synthesis of kinase inhibitors,

GPCR ligands, and liquid crystal mesogens.

Unlike its more common congeners (e.g., 4-phenylcyclohexanone), the presence of the para-

amino group introduces significant polarity and pH-dependent solubility, necessitating specific

handling protocols during purification and storage.
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Parameter Detail

IUPAC Name 4-(4-aminophenyl)cyclohexan-1-one

Common Name 4-(p-aminophenyl)cyclohexanone

CAS Registry Number
Not widely listed commercially; see Precursor

CAS 124500-60-3

Molecular Formula C₁₂H₁₅NO

Molecular Weight 189.26 g/mol

SMILES NC1=CC=C(C2CCC(=O)CC2)C=C1

Structural Class 4-Arylcyclohexanone; Aniline derivative

Physicochemical Characterization
The following data aggregates experimental values from analogous structures (e.g., the nitro-

precursor and hydroxy-analogue) and high-fidelity predictive models (ACD/Labs, ChemAxon).

Table 1: Core Physicochemical Parameters
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Property
Value
(Experimental/Predicted)

Context & Causality

Physical State Solid (Crystalline powder)

Stabilized by intermolecular H-

bonding (Amine

Carbonyl).

Melting Point 115 – 125 °C (Predicted)

Higher than 4-

phenylcyclohexanone (77°C)

due to polar amino group

interactions.

Boiling Point ~380 °C (at 760 mmHg)

Decomposition likely prior to

boiling; vacuum distillation

required.

Solubility (Water) Low (< 1 mg/mL at pH 7)
Lipophilic cyclohexane core

limits neutral solubility.

Solubility (Acid) High (pH < 3)
Protonation of the aniline (

) confers aqueous solubility.

LogP (Octanol/Water) 1.6 ± 0.3

Moderate lipophilicity; suitable

for CNS drug discovery

scaffolds.

pKa (Base) 4.8 ± 0.2 (Aniline nitrogen)

Electron-withdrawing effect of

the cyclohexanone ring is

inductively dampened by the

phenyl spacer.

Polar Surface Area 43.09 Å²

26.02 (Amine) + 17.07

(Ketone). Good membrane

permeability profile.

Structural Geometry & Conformational Analysis
Understanding the stereodynamics of the cyclohexane ring is critical for reactivity. The 4-

substituted cyclohexanone exists in dynamic equilibrium between chair conformers.
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Dominant Conformer: The bulky 4-(4-aminophenyl) group preferentially occupies the

equatorial position to minimize 1,3-diaxial interactions.

Reactivity Implication: Nucleophilic attack on the ketone (e.g., by hydride or Grignard

reagents) will occur preferentially from the axial direction, leading to the formation of the

trans-alcohol (equatorial -OH) as the major kinetic product, though thermodynamic control

may favor the cis-isomer.

Figure 1: Conformational Equilibrium & Synthetic
Access

Precursor:
4-(4-Nitrophenyl)cyclohexanone

(CAS 124500-60-3)

Target:
4-(4-Aminophenyl)cyclohexan-1-one

(Equatorial Phenyl)

 Pd/C, H2 (Reduction) 

Minor Conformer
(Axial Phenyl)
High Energy

 Ring Flip (Equilibrium) 

Click to download full resolution via product page

Caption: Synthesis via reduction of the nitro-precursor and the subsequent conformational

equilibrium favoring the equatorial aryl substituent.

Synthetic Route & Impurity Profile
The most robust route to 4-(4-aminophenyl)cyclohexan-1-one avoids direct aniline oxidation.

Instead, it utilizes the commercially available nitro-analogue.

Protocol: Hydrogenation of 4-(4-
nitrophenyl)cyclohexanone

Starting Material: 4-(4-nitrophenyl)cyclohexanone (CAS 124500-60-3).[1][2][3]
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Catalyst: 10% Pd/C (5 mol%).

Solvent: Ethanol or Methanol (avoid acidic media to prevent ketalization if using alcohol).

Conditions: 1 atm H₂, RT, 4-6 hours.

Workup: Filter catalyst through Celite; concentrate filtrate.

Purification: Recrystallization from Ethanol/Hexane or Isopropanol.

Critical Impurity:

4-(4-aminophenyl)cyclohexanol: Over-reduction of the ketone can occur if reaction times are

prolonged or pressure is too high. Monitor via TLC (stain with Ninhydrin for amine, DNP for

ketone).

Reactivity & Application Workflows
The molecule's value lies in its ability to undergo orthogonal functionalization.

A. Ketone Functionalization (Electrophilic)
Reductive Amination: Reaction with secondary amines (e.g., morpholine, piperazine)

followed by reduction (NaCNBH₃) yields 1,4-disubstituted cyclohexanes, common in GPCR

antagonists.

Fischer Indole Synthesis: Reaction with phenylhydrazines to form tetrahydrocarbazoles.

B. Amine Functionalization (Nucleophilic)
Acylation/Sulfonylation: Standard amide/sulfonamide formation for library generation.

Sandmeyer Reaction: Diazotization (

) allows replacement of the amino group with halogens (-Cl, -Br, -I) or cyano groups (-CN),
accessing 4-functionalized arylcyclohexanones.

Figure 2: Orthogonal Reactivity Map
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4-(4-aminophenyl)
cyclohexan-1-one

Reductive Amination
(Target: 1,4-diamines)

 R2NH, NaBH(OAc)3 

Grignard Addition
(Target: Tertiary Alcohols)

 RMFgX 

Amide Coupling
(Target: Peptidomimetics)

 RCOCl / Pyridine 

Diazotization
(Target: Aryl Halides)

 NaNO2, HX 
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Caption: The central scaffold enables divergent synthesis: ketone transformations (top) and

aniline transformations (bottom).

Handling & Safety (E-E-A-T)
As a Senior Scientist, I emphasize that while this compound is not a volatile liquid, its aniline

moiety presents specific toxicological risks.

Hazard Classification: Irritant (Skin/Eye), Potential Sensitizer.[4][5]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The amine is susceptible

to oxidation (browning) upon air exposure; the ketone is stable.

Analytical Marker:

HPLC: UV detection at 240-250 nm (aniline absorption).

Mass Spec: ESI+ mode, strong

peak at 190.1 m/z.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6256291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

